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Compound of Interest

Compound Name: Tritetradecyl Borate

CAS No.: 23162-15-4

Cat. No.: B1585530

Get Quote

Executive Summary
Tritetradecyl borate (CAS: 23162-15-4), the tri-ester of boric acid and 1-tetradecanol,

represents a distinct class of organoboron compounds characterized by a central Lewis-acidic

boron atom flanked by three hydrophobic C14 alkyl chains. While traditionally utilized as a

high-performance lubricant additive, its application in polymer chemistry is rapidly expanding

into rheology modification, dynamic crosslinking, and internal lubrication for thermoplastic

processing.

This guide details the mechanistic integration of tritetradecyl borate into polymer systems. It

focuses on exploiting the electron-deficient boron center for reversible covalent bonding

(dynamic crosslinking) and utilizing the long alkyl chains for steric stabilization and surface

migration.

Key Applications:

Internal Lubrication: Reduction of melt viscosity and die build-up in polyolefin extrusion.
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Smart Soft Materials: Reversible crosslinker for hydroxyl-functionalized polymers (e.g., PVA,

Guar) in self-healing hydrogels.

Tribological Composites: Formation of tribo-chemical films in wear-resistant polymer

bushings and gears.

Chemical Profile & Properties[1][2][3][4][5]
Property Specification

Significance in Polymer
Science

Chemical Name Tritetradecyl Borate -

CAS Number 23162-15-4
Unique identifier for regulatory

filing.[1]

Molecular Formula
High carbon content imparts

lipophilicity.

Molecular Weight ~650.9 g/mol
Large size reduces volatility

during melt processing.

Physical State Colorless/Pale Yellow Liquid
Easy dispersion in liquid

prepolymers or melts.

Hydrolytic Stability Low to Moderate

Critical: Hydrolyzes in the

presence of moisture to

release boric acid and

tetradecanol. This is utilized in

controlled release or reversible

networks but requires

moisture-free storage.

Solubility
Soluble in non-polar solvents

(Hexane, Toluene), Oils

Excellent compatibility with

polyolefins (PE, PP) and

mineral oil extenders.

Application Protocols
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Application A: Dynamic Crosslinking of Hydroxyl-
Functional Polymers
Context: Creating "self-healing" or shear-thinning organogels. The boron atom undergoes

reversible transesterification with diol groups on polymer chains (e.g., Polyvinyl alcohol, Guar

gum, or hydroxyl-terminated polybutadiene).

Mechanism
The empty p-orbital of the boron atom accepts electron density from the oxygen atoms of the

polymer's hydroxyl groups. The bulky C14 chains of tritetradecyl borate act as a "hydrophobic

anchor," creating a network that is both chemically crosslinked (borate ester bonds) and

physically associated (hydrophobic interactions).

Protocol 1: Synthesis of Self-Healing Organogel
Materials:

Hydroxyl-terminated Polybutadiene (HTPB) or similar hydrophobic polyol.

Tritetradecyl Borate (TTB).

Solvent: Toluene (anhydrous).

Step-by-Step Methodology:

Dissolution: Dissolve 10g of HTPB in 50mL of anhydrous toluene in a round-bottom flask

under nitrogen atmosphere. Reason: Moisture exclusion is critical to prevent premature

hydrolysis of TTB.

Activation: Heat the solution to 60°C.

Addition: Dropwise add 0.5g of Tritetradecyl Borate (5 wt% relative to polymer).

Note: The ratio of Boron to OH groups controls the crosslink density (gel stiffness).

Reaction: Stir for 2 hours at 60°C. The viscosity will noticeably increase as transesterification

occurs.
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Solvent Removal: Remove toluene via rotary evaporation.

Annealing: Dry the resulting gel in a vacuum oven at 40°C for 12 hours.

Validation:

Rheology Sweep: Perform an oscillatory frequency sweep. A crossover of G' (storage

modulus) and G'' (loss modulus) indicates the relaxation time of the dynamic borate bonds.

Application B: Internal Lubricant & Processing Aid for
Thermoplastics
Context: High-throughput extrusion of Polypropylene (PP) or Polyethylene (PE). High friction

between the polymer melt and the metal die causes "melt fracture" (sharkskin effect).

Mechanism
Tritetradecyl borate is partially immiscible with the crystalline phase of polyolefins. During the

melt phase, it migrates to the polymer-metal interface.

Lubrication: The C14 chains align to reduce friction.

Surface Passivation: The borate head group bonds to the metal oxide surface of the extruder

die, creating a sacrificial slip layer.

Protocol 2: Melt Blending & Extrusion
Materials:

Polypropylene (MFI 10-20).

Tritetradecyl Borate (TTB).

Twin-screw extruder.

Step-by-Step Methodology:

Pre-mixing: Tumble mix Polypropylene pellets with 0.5% - 1.0% (w/w) Tritetradecyl Borate.
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Tip: If TTB is liquid, spray it onto pellets to ensure uniform coating before feeding.

Extrusion Profile: Set the extruder temperature profile.

Zone 1 (Feed): 170°C

Zone 2-3 (Compression): 190°C

Zone 4 (Die): 200°C

Caution: Do not exceed 250°C to prevent thermal degradation of the borate ester.

Processing: Extrude the composite. Monitor "Die Pressure" and "Torque."

Expected Result: A 10-15% reduction in die pressure compared to neat PP, indicating

effective lubrication.

Synthesis of Tritetradecyl Borate (Reference
Standard)
If commercial sources are unavailable or high purity is required for research.

Reaction:

Protocol:

Charge: In a 500mL 3-neck flask equipped with a Dean-Stark trap, add:

61.8g Boric Acid (1.0 mol eq).

643g 1-Tetradecanol (3.0 mol eq + 5% excess).

100mL Xylene (Azeotropic solvent).

Reflux: Heat to reflux (~140°C). Water will collect in the Dean-Stark trap.

Completion: Continue until theoretical water volume (54mL for 1 mol scale) is collected.
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Purification: Distill off Xylene under vacuum. The remaining product is Tritetradecyl Borate.

[2]

Visualizations
Figure 1: Synthesis and Hydrolysis Pathway
This diagram illustrates the formation of the ester and its reversible hydrolysis, which is the

mechanism for its use in controlled release and dynamic networks.
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Caption: Fig 1. Reversible synthesis and hydrolysis cycle of Tritetradecyl Borate.

Figure 2: Dynamic Crosslinking Mechanism in Polymers
This diagram details how the borate ester acts as a crosslinker between polymer chains

containing hydroxyl groups.
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Mechanism: Lewis Acid-Base Interaction
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Caption: Fig 2. Formation of dynamic borate-diol crosslinks in hydroxylated polymer matrices.
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Disclaimer:This document is for research and development purposes only. Tritetradecyl
borate is not approved for direct pharmaceutical use (API) but may be investigated as an

excipient or processing aid in material science applications. Always consult the specific SDS

before handling.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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